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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771

Technical Support Center: 1,3-
Bis(bromomethyl)benzene

This guide provides essential safety information, handling procedures, and storage
requirements for 1,3-Bis(bromomethyl)benzene. Please consult this resource to ensure the
safe execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,3-Bis(bromomethyl)benzene?

Al: 1,3-Bis(bromomethyl)benzene is a hazardous substance that can cause severe skin
burns and serious eye damage.[1][2] It may also be corrosive to metals. Some sources also
indicate it can cause skin and eye irritation and may be harmful if swallowed.[2][3] Inhalation
may cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: Researchers must wear appropriate personal protective equipment, including chemical-
resistant gloves, protective clothing, and chemical safety goggles or a face shield.[1][4] Work
should be conducted in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhaling dust or fumes.[4] In cases of inadequate ventilation, a NIOSH/MSHA or European
Standard EN 149 approved respirator is recommended.[4]
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Q3: What are the proper storage conditions for 1,3-Bis(bromomethyl)benzene?

A3: Store 1,3-Bis(bromomethyl)benzene in a tightly closed container in a dry, cool, and well-
ventilated area.[4] The storage area should be designated for corrosive materials.[4] It is also
advised to keep it in a dark place, as it can be light-sensitive.[4] The substance is also
moisture-sensitive and should be protected from exposure to moist air or water.[4][5]

Q4: What materials are incompatible with 1,3-Bis(bromomethyl)benzene?

A4: Avoid contact with acids, bases, alcohols, amines, and strong oxidizing agents.[1][4][5] It is
also incompatible with metals such as potassium, magnesium, and sodium.[1]

Troubleshooting Guides

Issue 1: Accidental Skin or Eye Contact
» Symptoms: Severe skin burns, redness, pain, serious eye damage.[1]
e Immediate Actions:

o Skin Contact: Immediately take off all contaminated clothing.[4] Rinse the affected skin
area with plenty of water.[4] Seek immediate medical attention.[4]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids.[4] Remove contact lenses if present and easy to do.[4]
Continue rinsing and seek immediate medical attention from an ophthalmologist.[3][4]

Issue 2: Accidental Inhalation

e Symptoms: May cause respiratory irritation, coughing, shortness of breath, headache, or
nausea.[1]

¢ Immediate Actions:

o Move the affected person to fresh air and keep them in a position comfortable for
breathing.[4]
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o If the person is not breathing, provide artificial respiration.[4] Do not use the mouth-to-
mouth method if the substance was ingested or inhaled.[4]

o Call a physician or poison control center immediately.[4]
Issue 3: Accidental Spill or Leak

e Procedure:

o

Evacuate unnecessary personnel from the area.[5]

o Ensure adequate ventilation.[3][5]

o Wear appropriate PPE, including respiratory protection.[1]
o Prevent the product from entering drains.[3]

o For solid spills, sweep or shovel the material into a suitable container for disposal,
avoiding dust formation.[1][4]

o For liquid spills, cover drains and collect with a liquid-absorbent material.[3]
o Dispose of the waste in an approved waste disposal plant.[3][4]

Issue 4: Fire Involving 1,3-Bis(bromomethyl)benzene

o Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide.

o Hazards: Thermal decomposition can generate carbon oxides and hydrogen bromide.[1]
Vapors may be heavier than air and can form explosive mixtures with air upon intense
heating.

» Firefighter Precautions: Firefighters should wear self-contained breathing apparatus and
gas-tight chemically protective clothing.[5]

Quantitative Data
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Property Value Source
Physical Form Crystal - Powder

Color White to Very Pale Yellow

Melting Point 74-77 °C [6]
Boiling Point 135-140 °C at 20 mm Hg [6]
Solubility Insoluble in water [6]
Molecular Formula CsHsBr2 [2]
Molecular Weight 263.96 g/mol [2]

Experimental Protocols & Workflows
Diagram: Safe Handling and Storage Workflow
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Workflow for Safe Handling and Storage of 1,3-Bis(bromomethyl)benzene
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Caption: Logical workflow for the safe handling and storage of 1,3-Bis(bromomethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

